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Introduction
Nioxime (1,2-cyclohexanedionedioxime) is an organic compound recognized for its utility as an

analytical reagent, particularly for the selective determination of nickel(II) and palladium(II) ions.

[1] It belongs to the family of dioximes, which are characterized by the presence of two

hydroxylamino groups. These reagents are excellent chelating agents, forming stable and

intensely colored complexes with certain metal ions. While Nioxime is predominantly employed

in gravimetric and colorimetric analyses, its strong complex-forming capabilities with metal ions

are the basis of its analytical applications. This document provides an overview of its primary

applications and detailed protocols.

Principle of Complex Formation
Nioxime, like other vic-dioximes, forms a stable five-membered chelate ring with metal ions

such as nickel(II). The two nitrogen atoms of the dioxime group donate their lone pair of

electrons to the metal ion, forming coordinate bonds. In the case of nickel, a square planar

complex is formed with a 1:2 metal-to-ligand stoichiometry. This reaction is highly specific for

nickel in a neutral to slightly alkaline medium. The resulting nickel(II)-nioxime complex is a

brilliantly colored, insoluble precipitate, which is the basis for its use in both gravimetric and

colorimetric methods.
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Primary Applications
While the user's query focused on complexometric titrations, it is important to note that

Nioxime is not conventionally used as a titrant or a metallochromic indicator in such

procedures. The standard method for the complexometric titration of nickel involves using a

strong chelating agent like EDTA as the titrant and an indicator such as Murexide.

The primary and well-documented applications of Nioxime in analytical chemistry are:

Gravimetric Analysis of Nickel: This is a classical and highly accurate method where the

insoluble nickel-nioxime complex is precipitated, dried, and weighed.

Colorimetric/Spectrophotometric Determination of Nickel: The intense color of the nickel-

nioxime complex allows for the quantitative determination of low concentrations of nickel by

measuring the absorbance of the solution.[1]

Below are detailed protocols for the colorimetric determination of nickel using Nioxime and, for

comparative purposes, the standard complexometric titration of nickel using EDTA.

Experimental Protocols
Protocol 1: Colorimetric Determination of Nickel(II)
using Nioxime
This method is suitable for determining trace amounts of nickel in a sample.

1. Materials and Reagents:

Nioxime solution (0.5% w/v in ethanol)

Standard Nickel(II) solution (1000 ppm)

Ammonia solution (concentrated)

Ammonium chloride

Distilled or deionized water
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Spectrophotometer

2. Preparation of Standard Solutions:

Prepare a series of standard nickel solutions (e.g., 1, 2, 5, 10, 15 ppm) by diluting the 1000

ppm stock solution with distilled water.

3. Experimental Procedure:

To a 50 mL volumetric flask, add 10 mL of the sample solution (or an aliquot of the standard

solution).

Add 5 mL of a 10% ammonium chloride solution and a few drops of concentrated ammonia

to make the solution slightly alkaline (pH ~8-9).

Add 2 mL of the 0.5% Nioxime solution and mix thoroughly. A yellow to reddish-brown color

will develop depending on the nickel concentration.

Dilute the solution to the 50 mL mark with distilled water and allow it to stand for 10 minutes

for full color development.

Measure the absorbance of the solution at the wavelength of maximum absorbance (around

550 nm) using a spectrophotometer. Use a reagent blank (containing all reagents except the

nickel solution) to zero the instrument.

Construct a calibration curve by plotting the absorbance of the standard solutions against

their concentrations.

Determine the concentration of nickel in the sample solution from the calibration curve.

Workflow for Colorimetric Determination of Nickel(II)
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Workflow for Colorimetric Determination of Ni(II) with Nioxime
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Caption: Workflow for the colorimetric analysis of Nickel(II) using Nioxime.
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Protocol 2: Complexometric Titration of Nickel(II) with
EDTA
This is the standard titrimetric method for determining higher concentrations of nickel.

1. Materials and Reagents:

Standard EDTA solution (0.01 M)

Ammonia-Ammonium Chloride buffer (pH 10)

Murexide indicator (ground with NaCl or as a solution)

Nickel(II) sample solution

Concentrated ammonia solution

2. Experimental Procedure:

Pipette a known volume (e.g., 25 mL) of the nickel(II) sample solution into a 250 mL

Erlenmeyer flask.

Dilute the solution to approximately 100 mL with distilled water.

Add about 10 mL of the ammonia-ammonium chloride buffer to adjust the pH to 10.

Add a small amount of Murexide indicator. The solution will turn yellow.

Titrate the solution with the standard 0.01 M EDTA solution. The reaction between EDTA and

Ni(II) can be slow, so the titration should be performed slowly, especially near the endpoint.

The endpoint is reached when the color of the solution changes sharply from yellow to violet.

[2]

Record the volume of EDTA used.

Calculate the concentration of nickel(II) in the sample using the stoichiometry of the reaction

(Ni²⁺ + EDTA⁴⁻ → [Ni(EDTA)]²⁻), which is 1:1.
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Workflow for Complexometric Titration of Nickel(II)

Workflow for Complexometric Titration of Ni(II) with EDTA
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Caption: Workflow for the complexometric titration of Nickel(II) with EDTA.

Data Presentation
Parameter

Nioxime Colorimetric
Method

EDTA Complexometric
Titration

Principle

Formation of a colored

complex, measured by

absorbance.

Titration with a strong chelating

agent to a sharp endpoint.

Analyte Concentration Range Low concentrations (ppm level)
Higher concentrations

(millimolar level)

Primary Reagent
Nioxime (1,2-

cyclohexanedionedioxime)

EDTA

(Ethylenediaminetetraacetic

acid)

Indicator
Not applicable (color

development is measured)
Murexide

Endpoint Detection
Spectrophotometric

measurement

Visual color change (Yellow to

Violet)

Optimal pH ~8-9 ~10

Common Interferences

Other metal ions that form

colored complexes with

Nioxime.

Other metal ions that form

stable complexes with EDTA

(e.g., Cu²⁺, Co²⁺).

Conclusion
Nioxime is a valuable and selective reagent for the quantitative analysis of nickel. Its primary

application lies in gravimetric and colorimetric methods, which are based on the formation of a

stable and intensely colored nickel-nioxime complex. While not a conventional reagent for

complexometric titrations, understanding its complex-forming properties is crucial for its

application in analytical chemistry. For titrimetric analysis of nickel, the use of EDTA with an

appropriate indicator like Murexide remains the standard and recommended procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b7763894?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/The-colorimetric-response-of-single-nioxime-Ni-2-and-nioxime-Ni-2-coexisting-ions_tbl1_51589553
https://www.titrations.info/EDTA-titration-nickel
https://www.benchchem.com/product/b7763894#nioxime-as-a-reagent-in-complexometric-titrations
https://www.benchchem.com/product/b7763894#nioxime-as-a-reagent-in-complexometric-titrations
https://www.benchchem.com/product/b7763894#nioxime-as-a-reagent-in-complexometric-titrations
https://www.benchchem.com/product/b7763894#nioxime-as-a-reagent-in-complexometric-titrations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7763894?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7763894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

